Cas no 89922-57-6 (10H-Phenothiazine, 3-bromo-10-phenyl-)

• Product Name: 10H-Phenothiazine, 3-bromo-10-phenyl-
• CAS No: 89922-57-6
• MF: C₁₈H₁₂BrNS
• MW: 354.263582229614
• CID: 585238
• PubChem ID: 638544
• Update Time: 2025-04-19

10H-Phenothiazine, 3-bromo-10-phenyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 3-bromo-10-phenyl-
• SCHEMBL15470433
• 89922-57-6
• DTXSID80348573
• 3-bromo-10-phenyl-10H-phenothiazine
• InChI=1/C18H12BrNS/c19-13-10-11-16-18(12-13)21-17-9-5-4-8-15(17)20(16)14-6-2-1-3-7-14/h1-12

• Inchi： 1S/C18H12BrNS/c19-13-10-11-16-18(12-13)21-17-9-5-4-8-15(17)20(16)14-6-2-1-3-7-14/h1-12H
• InChI Key： ARNQWYMAWVGFNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.98738g/mol
• Monoisotopic Mass: 352.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 28.5Ų